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Compound of Interest

2-Methylsulfanylpyrimidine-4-
Compound Name:
carboxylic acid

Cat. No.: B073560

CAS Number: 1126-44-9
For the attention of: Researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of 2-Methylsulfanylpyrimidine-4-
carboxylic acid, a heterocyclic organic compound with applications as a key intermediate in
the synthesis of various bioactive molecules. Due to the nature of this compound as a building
block in chemical synthesis, publicly available data on its specific biological activities, detailed
experimental protocols, and involvement in signaling pathways is limited. This guide compiles
the available physicochemical data and contextualizes its potential applications based on the
activities of structurally related pyrimidine derivatives.

Physicochemical Properties

The fundamental properties of 2-Methylsulfanylpyrimidine-4-carboxylic acid are
summarized below. This data is compiled from various chemical suppliers and databases.
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Property Value Source

CAS Number 1126-44-9 Multiple Chemical Suppliers
Molecular Formula CeHeN202S Multiple Chemical Suppliers
Molecular Weight 170.19 g/mol Multiple Chemical Suppliers
Physical Form Crystalline Powder Thermo Scientific Acros[1]
Purity >97% (HPLC) Thermo Scientific Acros[1]

Synthesis and Reactivity

While a specific, detailed experimental protocol for the synthesis of 2-
Methylsulfanylpyrimidine-4-carboxylic acid is not readily available in peer-reviewed
literature, its structure suggests it can be synthesized via the cyclocondensation of appropriate
precursors. A general approach described for similar pyrimidine-4-carboxylate derivatives
involves the reaction of S-methylisothiourea with a suitable three-carbon carbonyl compound,
followed by hydrolysis of the resulting ester.

The chemical reactivity of 2-Methylsulfanylpyrimidine-4-carboxylic acid is characteristic of
its functional groups:

o Carboxylic Acid: This group can undergo esterification or amidation, allowing for its
conjugation to other molecules. This is a common strategy in medicinal chemistry to develop
prodrugs or to link the scaffold to a targeting moiety.

o Methylthio Group: The sulfur atom can be oxidized to a sulfoxide or a sulfone, which can
modulate the electronic properties and biological activity of the molecule.

« Pyrimidine Ring: The aromatic ring system can be subject to various substitution reactions,
although the existing substituents will direct the position of any new functional groups.

Potential Biological and Pharmacological Context

Direct experimental evidence for the biological activity of 2-Methylsulfanylpyrimidine-4-
carboxylic acid is not extensively documented. However, the pyrimidine scaffold is a well-
established pharmacophore present in a wide range of biologically active compounds.
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Therefore, this molecule is a valuable starting point for the synthesis of novel therapeutic
agents.

Derivatives of pyrimidine and 2-(methylthio)pyrimidine have demonstrated a broad spectrum of
activities, including:

» Anticancer Activity: Pyrimidine analogues are a cornerstone of chemotherapy. The structural
motif of 2-Methylsulfanylpyrimidine-4-carboxylic acid could be elaborated to design
inhibitors of key enzymes in cancer progression.

 Antiviral and Antimicrobial Agents: The pyrimidine ring is a core component of nucleosides,
making its derivatives potent inhibitors of viral replication. There is also evidence of
pyrimidine compounds possessing antibacterial and antifungal properties.

e Enzyme Inhibition: Structurally related compounds have been investigated as inhibitors of
various enzymes. For instance, some pyrimidine derivatives have been explored as xanthine
oxidase inhibitors for the treatment of gout, while others show potential as dihydroorotate
dehydrogenase (DHODH) inhibitors, which is relevant in autoimmune diseases and cancer.

It is important to note that while this compound serves as a versatile scaffold, its own
pharmacological activity has not been extensively investigated.[2]

Logical Relationship for Synthetic Utility

The primary role of 2-Methylsulfanylpyrimidine-4-carboxylic acid is as a synthetic
intermediate. The following diagram illustrates its logical position in a drug discovery workflow.

2-Methylsulfanylpyrimidine- Chemical Modification
4-carboxylic acid

(e.g., Amidation, Esterification) Lead Compound Identification

Click to download full resolution via product page

Caption: Workflow illustrating the use of 2-Methylsulfanylpyrimidine-4-carboxylic acid as a
scaffold in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

